molecular formula C19H13Cl2N3O2S B2830492 2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile CAS No. 1024858-08-9

2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile

Cat. No. B2830492
CAS RN: 1024858-08-9
M. Wt: 418.29
InChI Key: GQCHWDGTUVBMTP-KAMYIIQDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile is a useful research compound. Its molecular formula is C19H13Cl2N3O2S and its molecular weight is 418.29. The purity is usually 95%.
BenchChem offers high-quality 2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Behavior and Synthesis Approaches

  • Synthesis and Chemical Reactions

    Research has demonstrated the synthesis and investigation of similar compounds, highlighting their reactions and potential as precursors in chemical synthesis. For instance, studies on quinol esters and sulfonamides have explored their behavior as precursors to reactive intermediates, examining their decomposition pathways and reactions under different conditions (Novak et al., 2007). These insights are crucial for understanding the chemical behavior of complex molecules, including the subject compound.

  • Potential in Synthesis of Heterocycles

    The compound's structural features are relevant to the synthesis of heterocyclic compounds. Research on the synthesis of (4-oxo-thiazolidinyl) sulfonamides bearing quinazolin-4(3H)ones, for example, highlights the application of similar sulfonamide structures in generating compounds with antibacterial and antifungal activities (Patel et al., 2010). This suggests the potential utility of the subject compound in synthesizing bioactive heterocycles.

  • Applications in Organic Synthesis

    The compound's related structures have been utilized in various organic synthesis processes. For instance, research on the synthesis of quinolines through (bromodimethyl)sulfonium bromide catalysis reveals methods for generating structurally diverse quinolines, which are important in medicinal chemistry (Venkatesham et al., 2012). This indicates the broader relevance of the chemical frameworks related to the compound for synthesizing pharmacologically relevant molecules.

Potential Therapeutic Applications

  • Anticancer Activity

    The sulfonamide moiety, similar to that in the compound of interest, has been explored for its role in inducing pro-apoptotic effects in cancer cells. Compounds bearing the sulfonamide fragment have shown the ability to reduce cell proliferation and induce the expression of pro-apoptotic genes, mediated by activation of specific cellular pathways (Cumaoğlu et al., 2015). This highlights the potential application of the subject compound in researching cancer therapeutics.

  • Bioactive Compound Synthesis

    The synthesis and characterization of compounds with the sulfonamide structure have implications for the development of bioactive molecules. For example, research into the synthesis of new optically active poly(azo-ester-imide)s demonstrates the versatility of sulfonamide-based compounds in creating materials with potential therapeutic applications (Hajipour et al., 2009).

properties

IUPAC Name

(Z)-2-(2,4-dichlorophenyl)sulfonyl-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H13Cl2N3O2S/c1-12-8-18(15-4-2-3-5-17(15)24-12)23-11-14(10-22)27(25,26)19-7-6-13(20)9-16(19)21/h2-9,11H,1H3,(H,23,24)/b14-11-
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GQCHWDGTUVBMTP-KAMYIIQDSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=CC=CC=C2C(=C1)NC=C(C#N)S(=O)(=O)C3=C(C=C(C=C3)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=NC2=CC=CC=C2C(=C1)N/C=C(/C#N)\S(=O)(=O)C3=C(C=C(C=C3)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H13Cl2N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

418.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.